Cas no 1337165-72-6 (2-(6-Amino-5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid)

• Product Name: 2-(6-Amino-5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid
• CAS No: 1337165-72-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6256566
• PubChem ID: 19766980
• Update Time: 2025-05-22

2-(6-Amino-5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9452833
• 2-(6-amino-5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid
• EN300-7354566
• 1337165-72-6
• 2-(6-Amino-5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid

• Inchi： 1S/C12H15NO2/c13-11-4-3-9-5-8(6-12(14)15)1-2-10(9)7-11/h1-2,5,11H,3-4,6-7,13H2,(H,14,15)
• InChI Key： DRCSHBSINXNFNO-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC2=C(C=1)CCC(C2)N)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(6-Amino-5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid

Comprehensive Guide to 2-(6-Amino-5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid (CAS No. 1337165-72-6): Properties, Applications, and Research Insights

2-(6-Amino-5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid (CAS No. 1337165-72-6) is a specialized tetrahydronaphthalene derivative with significant potential in pharmaceutical and biochemical research. This compound, featuring an acetic acid moiety and an amino group on its tetrahydronaphthalene backbone, has garnered attention for its structural uniqueness and versatility in drug discovery. Researchers frequently search for "1337165-72-6 supplier" or "2-(6-Amino-5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid synthesis," reflecting its growing importance in medicinal chemistry.

The molecular structure of 2-(6-Amino-5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid combines aromatic and aliphatic characteristics, making it valuable for designing small molecule inhibitors and biologically active compounds. Its tetrahydronaphthalene core resembles motifs found in several FDA-approved drugs, which explains why queries like "1337165-72-6 biological activity" are trending in scientific databases. The compound's carboxylic acid group enhances its solubility and enables facile derivatization, a feature often explored in "structure-activity relationship (SAR) studies."

In pharmaceutical applications, 2-(6-Amino-5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid serves as a key intermediate for synthesizing compounds targeting neurological and inflammatory pathways. Recent publications highlight its role in developing dopamine receptor modulators, addressing popular search terms such as "neuroprotective agents 2024" and "new CNS drug candidates." The compound's amino functionality allows for selective modifications, making it adaptable for high-throughput screening platforms.

From a synthetic chemistry perspective, CAS 1337165-72-6 is typically prepared via catalytic hydrogenation of corresponding naphthalene precursors, followed by regioselective amination. Laboratories optimizing this process often search for "green chemistry approaches for tetrahydronaphthalene derivatives" or "1337165-72-6 spectroscopic data," emphasizing the demand for sustainable and well-characterized batches. Analytical techniques like HPLC and NMR are critical for verifying the purity of this compound, especially for GLP-compliant research.

The commercial availability of 2-(6-Amino-5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid has expanded due to its utility in peptide mimetics and scaffold hopping strategies. Suppliers frequently list it under categories like "building blocks for drug discovery" or "pharmaceutical intermediates," aligning with industry trends toward fragment-based drug design. Researchers investigating "bioisosteric replacements for aromatic acids" may find this compound particularly relevant for their work.

Ongoing studies explore the metabolic stability and pharmacokinetic properties of derivatives derived from 1337165-72-6, responding to frequent queries about "improving drug-like properties." Its balanced lipophilicity (predicted LogP ~2.1) and hydrogen bonding capacity make it a promising candidate for optimizing blood-brain barrier permeability—a hot topic in neurodegenerative disease research.

For storage and handling, 2-(6-Amino-5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid requires protection from moisture and oxidation, consistent with standard practices for amino acid analogs. Safety data sheets emphasize standard laboratory precautions, though it is not classified as hazardous under current regulations. This aligns with searches for "non-toxic research chemicals" and "safe handling of carboxylic acid derivatives."

In conclusion, CAS 1337165-72-6 represents a versatile tool for medicinal chemists, combining a privileged tetrahydronaphthalene scaffold with functional groups amenable to diverse modifications. Its applications span from central nervous system drug development to chemical biology probes, reflecting its cross-disciplinary relevance. As research continues to uncover new uses for this compound, its role in addressing unmet medical needs will likely expand further.